Cas no 2580190-80-1 (4-{(benzyloxy)carbonylamino}-3-bromo-5-iodobenzoic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-3-bromo-5-iodobenzoic acid
• CAS No: 2580190-80-1
• MF: C₁₅H₁₁BrINO₄
• MW: 476.060615777969
• CID: 5658992
• PubChem ID: 165888231
• Update Time: 2025-05-20

4-{(benzyloxy)carbonylamino}-3-bromo-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2580190-80-1
• 4-{[(benzyloxy)carbonyl]amino}-3-bromo-5-iodobenzoic acid
• EN300-27724364
• 4-{(benzyloxy)carbonylamino}-3-bromo-5-iodobenzoic acid

• Inchi： 1S/C15H11BrINO4/c16-11-6-10(14(19)20)7-12(17)13(11)18-15(21)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,21)(H,19,20)
• InChI Key： OYAIOQHVEDMJCK-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=C(C=1NC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 474.89162g/mol
• Monoisotopic Mass: 474.89162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(benzyloxy)carbonylamino}-3-bromo-5-iodobenzoic acid

Recent Advances in the Application of 4-{(benzyloxy)carbonylamino}-3-bromo-5-iodobenzoic acid (CAS: 2580190-80-1) in Chemical Biology and Pharmaceutical Research

The compound 4-{(benzyloxy)carbonylamino}-3-bromo-5-iodobenzoic acid (CAS: 2580190-80-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This halogenated benzoic acid derivative serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting protein-protein interactions and enzyme inhibition. Recent studies have highlighted its role in the development of novel kinase inhibitors and PROTACs (Proteolysis Targeting Chimeras), showcasing its potential in addressing challenging therapeutic targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-{(benzyloxy)carbonylamino}-3-bromo-5-iodobenzoic acid as a key building block for the synthesis of selective BTK (Bruton's tyrosine kinase) inhibitors. The researchers utilized its unique halogen substitution pattern to achieve optimal binding affinity and selectivity, resulting in lead compounds with improved pharmacokinetic properties. The presence of both bromo and iodo substituents at the 3- and 5-positions respectively allowed for precise structural modifications through cross-coupling reactions, enabling the exploration of diverse chemical space around the benzoic acid core.

In the realm of targeted protein degradation, a recent Nature Chemical Biology publication (2024) reported the successful incorporation of 2580190-80-1 into the design of novel E3 ligase ligands for PROTAC development. The compound's carboxylic acid functionality served as an ideal attachment point for linker conjugation, while its aromatic system provided the necessary structural rigidity for maintaining proper spatial orientation between the target protein binder and the E3 ligase recruiter. This approach led to the development of potent degrader molecules with sub-nanomolar activity against previously undruggable targets.

From a synthetic chemistry perspective, advancements in late-stage functionalization techniques have significantly expanded the utility of 4-{(benzyloxy)carbonylamino}-3-bromo-5-iodobenzoic acid. A 2024 ACS Catalysis paper detailed a novel palladium-catalyzed borylation protocol that selectively modifies the iodo position while preserving the bromo substituent, enabling rapid diversification of the scaffold. This methodological breakthrough has accelerated structure-activity relationship (SAR) studies in several drug discovery programs, particularly in oncology and inflammation research.

The compound's unique physicochemical properties have also been exploited in materials science applications. Recent work published in Advanced Materials (2023) demonstrated its use as a monomer for constructing halogen-rich porous organic polymers with exceptional gas adsorption capabilities. The simultaneous presence of bromine and iodine atoms, along with the carboxylic acid group, creates multiple interaction sites that can be tailored for specific applications in gas storage and separation technologies.

Looking forward, the pharmaceutical industry is particularly interested in the potential of 2580190-80-1 derivatives as covalent inhibitors. The reactive halogen atoms present opportunities for selective covalent modification of target proteins, as evidenced by preliminary results presented at the 2024 American Chemical Society National Meeting. Several biotech companies have included analogs of this compound in their pipelines for difficult-to-drug targets, with some candidates expected to enter clinical trials within the next two years.

In conclusion, 4-{(benzyloxy)carbonylamino}-3-bromo-5-iodobenzoic acid (CAS: 2580190-80-1) continues to prove its value as a multifunctional building block in chemical biology and drug discovery. Its unique combination of reactive handles and structural features makes it indispensable for modern medicinal chemistry approaches, particularly in the development of targeted therapies and protein degradation technologies. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, we anticipate seeing more innovative applications of this versatile compound in the coming years.